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Compound of Interest

Compound Name: Dehydrocholatesodium
Cat. No.: B13087799
Get Quote
Abstract

Sodium Dehydrocholate (NaDHC) is a semi-synthetic bile salt derived from the oxidation of
cholic acid. Unlike its precursor or the more common sodium deoxycholate, NaDHC possesses
three ketone groups at the C3, C7, and C12 positions, rendering it less amphiphilic and
significantly less cytotoxic. It is widely utilized as a hydrocholeretic agent, a solubilizer for
lipophilic drugs, and a probe for circulation time. This application note details a robust, self-
validating protocol for preparing high-purity NaDHC stock solutions (up to 20% w/v),
emphasizing pH-dependent solubility profiles and critical quality control checkpoints to ensure
experimental reproducibility.

Physicochemical Profile & Applications

Understanding the chemical nature of NaDHC is prerequisite to proper handling. Its tri-keto
structure results in a higher Critical Micelle Concentration (CMC) compared to hydroxy-bile
salts, acting more as a hydrotrope than a traditional detergent at lower concentrations.

Table 1: Chemical Specifications
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Parameter Specification

IUPAC Name Sodium 3,7,12-trioxo-5p-cholan-24-oate
CAS Number 145-41-5

Molecular Formula C24H33NaOs

Molecular Weight 424.51 g/mol

Solubility (Water)

High (>200 mg/mL at pH > 8.[1]0)

pKa (Acid Form)

~5.0 (Dehydrocholic acid precipitates below pH
6.0)

Appearance

White to off-white crystalline powder

Critical Micelle Conc.[2][3] (CMC)

~10-16 mM (Higher than Deoxycholate's ~2-6
mM)

Key Applications

» Hydrocholeretic Agent: Stimulates bile secretion with high water content.

o Circulation Time Probe: Historically used in the "Decholin Test" (20% injection) to measure

arm-to-tongue circulation time.[3]

o Permeation Enhancer: Increases bioavailability of drugs across mucosal membranes.

e Non-Lytic Surfactant: Used in cell culture where membrane solubilization without extensive

lysis is required.

Materials & Reagents

e Sodium Dehydrocholate Powder: USP or High-Purity Research Grade (>98%).

e Solvent: Sterile Water for Injection (WFI) or Phosphate Buffered Saline (PBS), pH 7.4 (for

lower concentrations).

e pH Adjustment: 1N NaOH (Sodium Hydroxide) and 0.1N HCI.
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Filtration: 0.22 um Polyethersulfone (PES) or PVDF syringe filters (Low protein binding).

Vessels: Amber glass vials or polypropylene tubes (protect from strong light).

Preparation Protocol
Core Directive: The pH-Solubility Nexus

The most common failure mode in NaDHC preparation is acid precipitation. Dehydrocholic acid

is insoluble in water. If the pH of your stock solution drifts below 7.0, the solution will become

cloudy as the salt converts back to the acid form. Always maintain pH > 7.5.

Protocol A: High-Concentration Stock (20% wiv | ~470
mM)

Target: Mimics clinical "Decholin” formulation; suitable for dilution.

Weighing: Weigh 2.0 g of Sodium Dehydrocholate powder.

Initial Dissolution: Transfer powder to a sterile beaker. Add 8.0 mL of Sterile Water for
Injection (WFI).

o Note: Do not add the full volume yet. The powder volume contributes to the final volume.

Agitation: Stir gently at room temperature (20—-25°C). NaDHC is highly soluble; heating is
rarely required but warming to 37°C can accelerate dissolution.

pH Verification (Critical Step): Check pH. It should naturally be alkaline (~8.0-9.0).
o Correction: If pH is < 7.5, add 1N NaOH dropwise until pH is 7.5-8.5.

Volume Adjustment: Transfer solution to a volumetric flask or graduated cylinder. Add WFI to
bring the final volume to 10.0 mL.

Sterilization: Pass the solution through a 0.22 um PES filter into a sterile amber vial.

o Why Filtration? Autoclaving bile salts can lead to hydrolysis or chemical degradation over
repeated cycles. Filtration preserves chemical integrity.
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Protocol B: Standard Laboratory Stock (100 mM)

Target: General use for cell culture or enzymatic assays.

Calculation: To prepare 50 mL of 100 mM solution:

Dissolution: Dissolve 2.12 g of NaDHC in 40 mL of PBS (pH 7.4) or water.[1][4]

Clarification: Vortex until clear.

Finalize: Adjust volume to 50 mL. Filter sterilize.

Quality Control & Validation

Every stock solution must pass these three checks before experimental use:

 Visual Inspection: Solution must be crystal clear and colorless. Any turbidity indicates either
contamination or pH-induced precipitation.

e pH Confirmation: Spot check a 10 uL aliquot. pH must be > 7.5.

» Precipitation Challenge (Optional): Dilute a small aliquot 1:10 into acidic buffer (pH 4). A
heavy white precipitate (dehydrocholic acid) confirms the identity of the bile salt.

Storage & Stability
o Temperature: Store at Room Temperature (20-25°C).

o Warning: Refrigeration (4°C) of high-concentration (20%) stocks may cause crystallization.
If crystals form, warm to 37°C and vortex to redissolve.

 Light: Protect from direct sunlight.

» Shelf Life: 6 months if sterile filtered and sealed. 1 month if opened frequently.

Process Visualization (Workflow)
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Caption: Logical workflow for the preparation of Sodium Dehydrocholate ensuring pH stability
and sterility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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